Cas no 1772254-18-8 (ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1772254-18-8
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 6136444
• PubChem ID: 114486841
• Update Time: 2025-05-20

ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• F1911-4254
• EN300-1454012
• 1772254-18-8

• Inchi： 1S/C17H25NO2/c1-5-20-16(19)15-11-18-10-14(15)12-6-8-13(9-7-12)17(2,3)4/h6-9,14-15,18H,5,10-11H2,1-4H3
• InChI Key： BKKVJWOQRHFGEA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate

Ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate, identified by the CAS number 1772254-18-8, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a tert-butylphenyl group at the 4-position and an ethoxycarbonyl group at the 3-position. These substituents contribute to its distinct reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been extensively explored in recent years. These reactions allow for the precise construction of the aryl-pyrrolidine bond, ensuring high yields and excellent stereocontrol. Additionally, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times and improve product purity.

The tert-butylphenyl group in ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate plays a crucial role in modulating the compound's physical and chemical properties. The bulky tert-butyl substituent imparts steric hindrance, which can influence the compound's solubility, stability, and reactivity. This feature makes it particularly useful in designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, studies have shown that this compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas.

Ethoxycarbonyl groups are known for their ability to participate in various chemical transformations, making ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate a valuable intermediate in organic synthesis. Recent research has highlighted its utility in the construction of complex molecular frameworks through processes such as ring-opening reactions, conjugate additions, and cyclization reactions. These applications underscore its importance as a building block in modern organic chemistry.

In terms of applications, ethyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate has found significant use in the development of agrochemicals. Its ability to interact with biological systems makes it a promising candidate for herbicides and fungicides. Moreover, ongoing studies are exploring its potential as a component in advanced materials, such as polymers and coatings, where its unique properties can be leveraged to enhance performance characteristics.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of ethyl 4-(4-tert-butlyphenl)pyrrolidine-3-carboxy late. Recent findings suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. These insights are critical for ensuring sustainable practices in its production and application.

In conclusion, ethly 4-(4-tet-bu pheny l)p yr rolidin e -3-carb oxy late (CAS No:1772254 -18 -8 ) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique structure enables it to serve as both a functional material and a key intermediate in organic synthesis. As research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in advancing scientific innovation.